![molecular formula C16H12FN5O B2953984 (E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide CAS No. 1428381-80-9](/img/structure/B2953984.png)
(E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas such as medicine, agriculture, and materials science. The compound is known for its unique chemical properties and has been extensively studied for its potential in drug discovery and development.
Scientific Research Applications
Antitumor Activity
Research has explored the synthesis and potential antitumor applications of pyrimidinopyrazole derivatives, including compounds structurally related to "(E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide". For instance, a study focusing on the synthesis and in vitro antitumor activity against the HepG2 cell line demonstrated the potential of these compounds as anticancer agents. The evaluation included molecular docking and density functional theory (DFT) studies to examine the interaction with target proteins and the stability of molecular orbitals (Fahim et al., 2019).
Kinase Inhibition
Another study delved into the design of tyrosine kinase inhibitors for cancer treatment, with focus on compounds like "(E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide" showing effectiveness in inhibiting epidermal growth factor receptor (EGFR). These findings underscore the compound's relevance in the development of targeted cancer therapies (Smaill et al., 2000).
Biological Interactions
The interaction of certain p-hydroxycinnamic acid derivatives, which share structural similarities with the compound , with bovine serum albumin (BSA) has been investigated to understand the binding affinity and potential biological implications. Such studies contribute to a broader understanding of the compound's behavior in biological systems (Meng et al., 2012).
Insecticidal Potential
Research into sulfonamide thiazole derivatives, related to the structure of "(E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide", has shown promising insecticidal effects against pests such as the cotton leafworm. This highlights the compound's potential utility beyond medical applications, possibly in agricultural settings (Soliman et al., 2020).
properties
IUPAC Name |
(E)-3-(4-fluorophenyl)-N-(6-pyrazol-1-ylpyrimidin-4-yl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FN5O/c17-13-5-2-12(3-6-13)4-7-16(23)21-14-10-15(19-11-18-14)22-9-1-8-20-22/h1-11H,(H,18,19,21,23)/b7-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISYIEYHLTPYCOK-QPJJXVBHSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=NC=NC(=C2)NC(=O)C=CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CN(N=C1)C2=NC=NC(=C2)NC(=O)/C=C/C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-3-(4-fluorophenyl)acrylamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.